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Acetylvirolin: An In-Depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Acetylvirolin is a lignan compound, a class of natural products known for a wide range of

biological activities. This technical guide aims to consolidate the available information on

Acetylvirolin, focusing on its chemical structure, properties, and potential biological

significance. Due to the limited specific data available for Acetylvirolin, this guide also

provides a broader context based on the chemical class of lignans, particularly those isolated

from the Virola genus, to infer potential areas of investigation and experimental approaches.

Chemical Structure and Properties
Acetylvirolin is identified by the CAS number 916264-22-7. It is characterized as a lignan and

is reported to be an oil at room temperature. While a definitive 2D structure, IUPAC name, and

SMILES notation are not readily available in the public scientific literature, its fundamental

chemical properties have been reported.

Physicochemical Properties
A summary of the known quantitative data for Acetylvirolin is presented in Table 1. These

properties are crucial for its handling, formulation, and in silico modeling.
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Property Value Source

CAS Number 916264-22-7 Chemical Suppliers

Molecular Formula C₂₃H₂₈O₆ Chemical Suppliers

Molecular Weight 400.47 g/mol Chemical Suppliers

Physical Form Oil Chemical Supplier

Table 1: Physicochemical Properties of Acetylvirolin

Potential Biological Activities and Signaling
Pathways
Specific biological activities and modulated signaling pathways for Acetylvirolin have not been

detailed in the available scientific literature. However, based on its classification as a lignan

from the Virola genus, we can infer potential areas of biological investigation. Lignans from

Virola species, such as Virola surinamensis, have been reported to possess a variety of

biological activities.

A proposed logical workflow for investigating the biological activity of a novel lignan like

Acetylvirolin is depicted below.
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Caption: Logical workflow for the investigation of a novel natural product.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of

Acetylvirolin are not currently available. However, this section provides a generalized protocol

for the isolation of lignans from Virola species, which could be adapted for the targeted isolation

of Acetylvirolin.

General Protocol for Lignan Isolation from Virola
surinamensis
This protocol is a generalized representation based on common phytochemical extraction and

isolation techniques.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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